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Compound of Interest

Compound Name: Ningnanmycin

Cat. No.: B12329754 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ningnanmycin is a cytosine nucleoside peptide antibiotic produced by the fermentation of

Streptomyces noursei var. xichangensis.[1][2] It is widely recognized for its broad-spectrum

biological activities, including antiviral, antifungal, and antibacterial properties.[1][3][4] In

laboratory settings, Ningnanmycin is a valuable tool for studying plant pathology, host-

pathogen interactions, and the development of novel antimicrobial agents.[2][5] Its primary

mechanisms of action include the direct inhibition of pathogen growth and the induction of

systemic resistance in host plants.[1][2] For instance, it can directly bind to the Tobacco Mosaic

Virus (TMV) coat protein, inhibiting viral assembly.[5][6] Furthermore, it activates multiple plant

defense signaling pathways, such as the MAPK signaling pathway, leading to a heightened

immune response.[2][7]

Proper preparation of stock solutions is critical for obtaining accurate, reproducible, and

meaningful experimental results. This document provides detailed protocols for preparing

Ningnanmycin stock solutions for various research applications and summarizes key data for

laboratory use.

Properties of Ningnanmycin
A summary of the key physical and chemical properties of Ningnanmycin is presented below.

This data is essential for accurate stock solution preparation and experimental design.
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Property Value Source

Molecular Formula C₁₆H₂₅N₇O₈ [1]

Molecular Weight 443.41 g/mol [1]

CAS Number 156410-09-2 [8]

Appearance Powder [6]

Biological Activity Unit 1 Unit (U) ≈ 1.86 µg [3]

Experimental Protocols: Preparation of Stock
Solutions
The choice of solvent depends on the intended application. Water is commonly used for

biological assays, while methanol is often employed for analytical methods like HPLC-MS/MS.

Protocol 1: Preparation of Aqueous Stock Solution (e.g., 10 mg/mL)

This protocol is suitable for most biological applications, including cell culture and in-planta

assays.

Materials and Equipment:

Ningnanmycin powder

Sterile, high-purity water (e.g., Milli-Q or water for injection)

Analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Sterile syringe filters (0.22 µm pore size)

Sterile syringes
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Sterile microcentrifuge tubes for aliquots

Procedure:

Calculation: Determine the required mass of Ningnanmycin powder. For a 10 mg/mL stock

solution in 10 mL of solvent:

Mass = Concentration × Volume = 10 mg/mL × 10 mL = 100 mg.

Weighing: Accurately weigh 100 mg of Ningnanmycin powder and transfer it to a 15 mL

sterile conical tube.

Dissolution: Add 8-9 mL of sterile water to the tube. Cap tightly and vortex thoroughly until

the powder is completely dissolved.

Volume Adjustment: Adjust the final volume to 10 mL with sterile water.

Sterilization: To ensure sterility for biological assays, filter the stock solution through a 0.22

µm syringe filter into a new sterile conical tube.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 100 µL

or 500 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

preparation date, and solvent. Store aliquots at -20°C for long-term use. A patent for

analytical standards suggests that a stock solution can be stored in the dark at -20°C.[8]

Protocol 2: Preparation of Methanolic Stock Solution (e.g., 100 µg/mL)

This protocol is adapted for analytical applications where an organic solvent is preferred.[8]

Materials and Equipment:

Ningnanmycin powder

HPLC-grade methanol

Analytical balance
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Volumetric flask

Vortex mixer or sonicator

Amber glass vials for storage

Procedure:

Calculation: Determine the required mass of Ningnanmycin. For a 100 µg/mL stock solution

in 10 mL:

Mass = Concentration × Volume = 100 µg/mL × 10 mL = 1000 µg = 1 mg.

Weighing: Accurately weigh 1 mg of Ningnanmycin powder and transfer it to a 10 mL

volumetric flask.

Dissolution: Add a small amount of methanol (approx. 5-7 mL) to the flask. Mix gently by

swirling and then vortex or sonicate briefly to ensure complete dissolution.

Volume Adjustment: Bring the solution to the final volume of 10 mL with methanol. Cap and

invert the flask several times to ensure homogeneity.

Storage: Transfer the solution to an amber glass vial to protect it from light. Store at -20°C.[8]

Application Notes
Working Concentrations: The optimal working concentration of Ningnanmycin is application-

dependent. For antifungal activity against Pseudopestalotiopsis camelliae-sinensis, the EC₅₀

was found to be 75.92 U/mL (approximately 141 µg/mL).[3][9] In antiviral studies against TMV

in tobacco protoplasts, concentrations of 50 µg/mL and 100 µg/mL were shown to be effective.

[10] It is always recommended to perform a dose-response experiment to determine the

optimal concentration for a specific assay.

Mechanism of Action Visualization: Ningnanmycin's antiviral activity in plants is partly due to

its ability to induce systemic resistance. This involves the activation of complex defense

signaling networks.

Caption: Simplified signaling pathway of Ningnanmycin-induced systemic resistance in plants.
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Workflow for Stock Solution Preparation: The general workflow for preparing a sterile aqueous

stock solution for biological research is outlined below.

Caption: General workflow for preparing a sterile aqueous Ningnanmycin stock solution.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling Ningnanmycin powder and solutions.

Handle the powder in a chemical fume hood or a well-ventilated area to avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Ningnanmycin is intended for research use only and is not for human or veterinary use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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